Cas no 1934542-93-4 (tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate
• CAS No: 1934542-93-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD30229349
• CID: 5182397
• PubChem ID: 130764052
• Update Time: 2025-11-02

tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-ca rboxylate
• tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate

• MDL： MFCD30229349
• Inchi： 1S/C12H21NO3/c1-5-6-12(9-14)7-13(8-12)10(15)16-11(2,3)4/h5,14H,1,6-9H2,2-4H3
• InChI Key： UMLDFVRBFXMCLB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CO)(CC=C)C1

Additional information on tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate (CAS No. 1934542-93-4)

tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate (CAS No. 1934542-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of azetidine derivatives, which are known for their versatility in drug discovery and material science. With its unique structural features, including a hydroxymethyl group and a prop-2-en-1-yl (allyl) moiety, this compound serves as a valuable intermediate in the synthesis of bioactive molecules.

The tert-butyl carbamate (Boc) protecting group in this molecule enhances its stability, making it suitable for various synthetic applications. Researchers often explore Boc-protected azetidines like this one due to their role in constructing complex molecular architectures. The presence of the allyl group further expands its utility, enabling participation in click chemistry and other advanced coupling reactions. These properties make CAS No. 1934542-93-4 a sought-after compound in modern organic chemistry.

One of the key reasons for the growing interest in tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate is its potential application in drug development. Azetidine rings are increasingly featured in FDA-approved drugs, particularly in treatments for neurological disorders and infectious diseases. The compound's hydroxymethyl functionality allows for further derivatization, which is crucial for optimizing drug candidates. Recent studies highlight its role in creating small molecule inhibitors targeting specific enzymes or receptors, aligning with the trend toward personalized medicine.

From a synthetic chemistry perspective, CAS No. 1934542-93-4 is notable for its compatibility with green chemistry principles. As the industry shifts toward sustainable practices, researchers are exploring eco-friendly methods to synthesize and modify such intermediates. The compound's reactivity under mild conditions makes it a candidate for catalytic processes, reducing the need for hazardous reagents. This aligns with the broader demand for environmentally benign synthetic routes in pharmaceutical manufacturing.

The market for azetidine-based intermediates like tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate is expanding, driven by the rise in biopharmaceutical R&D. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly stocking this compound to meet client demands. Its applications extend beyond pharmaceuticals, with potential uses in agrochemicals and functional materials. The compound's versatility ensures its relevance in multiple high-growth sectors.

Handling and storage of tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, it is advisable to store the compound in a cool, dry place, away from strong oxidizing agents. Proper chemical handling protocols should always be followed to ensure safety and maintain the compound's integrity. Researchers should also consider its stability under various pH conditions when planning experiments.

In summary, tert-butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)azetidine-1-carboxylate (CAS No. 1934542-93-4) represents a valuable building block in contemporary chemical synthesis. Its structural features and reactivity profile make it indispensable for medicinal chemistry and material science applications. As research continues to uncover new uses for azetidine derivatives, this compound is poised to remain at the forefront of innovation in the chemical and pharmaceutical industries.